Cas no 7495-67-2 (7-butyl-3,7-dihydro-6H-purin-6-one)

7-butyl-3,7-dihydro-6H-purin-6-one structure
7495-67-2 structure
Product Name:7-butyl-3,7-dihydro-6H-purin-6-one
CAS No:7495-67-2
MF:C9H12N4O
MW:192.217781066895
CID:980654
PubChem ID:135441773
Update Time:2025-04-19

7-butyl-3,7-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 7-butyl-3,7-dihydro-6H-purin-6-one
    • Hypoxanthine, 7-butyl-
    • 7-butyl-3H-purin-6-one
    • NSC407747
    • 7495-67-2
    • 7-Butyl-1H-purin-6(7H)-one
    • DTXSID20324816
    • NSC-407747
    • DB-264057
    • 7-Butyl-1,7-dihydro-6H-purin-6-one
    • Inchi: 1S/C9H12N4O/c1-2-3-4-13-6-12-8-7(13)9(14)11-5-10-8/h5-6H,2-4H2,1H3,(H,10,11,14)
    • InChI Key: KNYVOTPMIKPJEW-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN1)N=CN2CCCC

Computed Properties

  • Exact Mass: 192.10126
  • Monoisotopic Mass: 192.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 430.2°Cat760mmHg
  • Flash Point: 430.2°Cat760mmHg
  • Refractive Index: 1.665
  • PSA: 59.28
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